Cas no 380228-57-9 (3-(3,5-Dichlorophenyl)benzoic acid)

3-(3,5-Dichlorophenyl)benzoic acid is a chlorinated aromatic carboxylic acid with applications in organic synthesis and pharmaceutical intermediate development. Its key advantages include a stable aromatic structure with dichlorophenyl substitution, enhancing reactivity in electrophilic and nucleophilic reactions. The benzoic acid moiety provides functional versatility for further derivatization, such as esterification or amidation. The compound's high purity and well-defined molecular structure make it suitable for precise chemical transformations. Its dichlorophenyl group contributes to steric and electronic effects, useful in designing bioactive molecules or materials with tailored properties. The product is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
3-(3,5-Dichlorophenyl)benzoic acid structure
380228-57-9 structure
Product Name:3-(3,5-Dichlorophenyl)benzoic acid
CAS No:380228-57-9
MF:C13H8Cl2O2
MW:267.107421875
MDL:MFCD03426495
CID:316578
PubChem ID:2758079
Update Time:2025-06-08

3-(3,5-Dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3',5'-Dichloro-[1,1'-biphenyl]-3-carboxylic acid
    • [1,1'-Biphenyl]-3-carboxylicacid, 3',5'-dichloro-
    • 3-(3,5-dichlorophenyl)benzoic acid
    • 3',5'-DICHLOROBIPHENYL-3-CARBOXYLIC ACID
    • 3-Biphenyl-3',5'-dichloro-carboxylic acid
    • 3',5'-Dichloro-[1,1'-biphenyl]-3-carboxylicacid
    • DTXSID60374158
    • 3',5'-Dichloro-biphenyl-3-carboxylic acid
    • AKOS015848944
    • 4-NITRO[1,1-BIPHENYL]-2-CARBOXYLICACID
    • CS-0171089
    • CHEMBL421459
    • 380228-57-9
    • BDBM50475380
    • AS-41731
    • MFCD03426495
    • SCHEMBL411719
    • A12765
    • 3-(3,5-Dichlorophenyl)benzoic acid
    • MDL: MFCD03426495
    • Inchi: 1S/C13H8Cl2O2/c14-11-5-10(6-12(15)7-11)8-2-1-3-9(4-8)13(16)17/h1-7H,(H,16,17)
    • InChI Key: DJCRAGQDESWSPY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC=C(C(=O)O)C=1)Cl

Computed Properties

  • Exact Mass: 265.99000
  • Monoisotopic Mass: 265.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 4.35860

3-(3,5-Dichlorophenyl)benzoic acid Security Information

3-(3,5-Dichlorophenyl)benzoic acid Pricemore >>

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AstaTech
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AstaTech
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